Cas no 2138533-00-1 (5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole)

5-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole is a brominated triazole derivative featuring a cyclohexylmethyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its structural complexity, combining a halogenated cyclohexane moiety with a 1,2,4-triazole heterocycle. The presence of the bromine atom enhances reactivity for further functionalization, while the triazole core offers potential for coordination or biological activity. Its well-defined molecular architecture makes it suitable for applications in ligand design, agrochemical intermediates, or pharmaceutical research. The compound's stability and modular structure allow for precise modifications, facilitating targeted synthesis in specialized chemical workflows.
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole structure
2138533-00-1 structure
Product Name:5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole
CAS No:2138533-00-1
MF:C11H18BrN3
MW:272.184721469879
CID:6136738
PubChem ID:165792761
Update Time:2025-05-30

5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole
    • 2138533-00-1
    • EN300-1157465
    • Inchi: 1S/C11H18BrN3/c1-8-3-4-10(12)5-9(8)6-11-13-7-14-15(11)2/h7-10H,3-6H2,1-2H3
    • InChI Key: JLZWDANUBYIWTO-UHFFFAOYSA-N
    • SMILES: BrC1CCC(C)C(CC2=NC=NN2C)C1

Computed Properties

  • Exact Mass: 271.06841g/mol
  • Monoisotopic Mass: 271.06841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.7Ų

5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1157465-0.05g
5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole
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5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole Related Literature

Additional information on 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole

Comprehensive Analysis of 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole (CAS No. 2138533-00-1)

The compound 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole (CAS No. 2138533-00-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,4-triazole core with a bromo-substituted cyclohexyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given the increasing demand for triazole derivatives in drug discovery and crop protection.

One of the key features of this compound is its 5-bromo-2-methylcyclohexyl side chain, which contributes to its lipophilicity and steric properties. These characteristics are critical in optimizing drug-like properties, a hot topic in modern medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, molecules like 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole are being explored for their binding affinities to target proteins, as evidenced by recent publications in journals like Journal of Medicinal Chemistry.

In agrochemical applications, the bromine atom in its structure offers potential for halogen bonding interactions, a mechanism increasingly exploited in pesticide development. This aligns with the growing focus on sustainable agriculture and eco-friendly pest control, addressing global concerns about food security. The compound's 1-methyl-1H-1,2,4-triazole core is also structurally similar to several commercial fungicides, making it a subject of patent filings in the EU and US.

Synthetic accessibility is another advantage of CAS No. 2138533-00-1. Recent advances in C-H activation and cross-coupling reactions have streamlined its production, reducing costs for industrial-scale applications. This is particularly relevant given the current emphasis on green chemistry and atom economy in chemical manufacturing. Analytical data (HPLC purity >98%, confirmed by LC-MS) further supports its utility as a high-quality reference standard for research.

From a regulatory perspective, this compound falls outside controlled substance categories, making it accessible for legitimate research purposes. However, proper handling protocols should always be followed, as with any laboratory chemical. Its stability under ambient conditions (as per SDS documentation) and compatibility with common organic solvents enhance its practicality for diverse experimental setups.

The future research directions for 5-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-1,2,4-triazole may include structure-activity relationship (SAR) studies to optimize its biological profile, particularly in addressing antimicrobial resistance - a pressing global health challenge. Its structural features suggest potential for modification to enhance blood-brain barrier penetration, relevant for CNS-targeted therapies.

In conclusion, CAS No. 2138533-00-1 represents an intriguing chemical entity at the intersection of multiple research frontiers. Its balanced properties and synthetic tractability position it as a valuable tool for scientists working on next-generation small molecule therapeutics and agrochemical innovations. As the scientific community continues to explore heterocyclic compounds with novel mechanisms of action, this molecule will likely remain a subject of active investigation across multiple disciplines.

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